Cas no 131675-32-6 (Propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester)

• Product Name: Propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester
• CAS No: 131675-32-6
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 1229054
• PubChem ID: 1485451
• Update Time: 2025-05-26

Propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester
• DIMETHYL 2-METHYL-2-(4-NITROPHENYL)MALONATE
• Dimethyl methyl(4-nitrophenyl)malonate
• SCHEMBL3528826
• 7T-0070
• DA-34817
• MFCD03305738
• 1,3-dimethyl2-methyl-2-(4-nitrophenyl)propanedioate
• 1,3-dimethyl 2-methyl-2-(4-nitrophenyl)propanedioate
• dimethyl 2-methyl-2-(4-nitrophenyl)propanedioate
• AKOS005099689
• RFISOAYKEOMLCU-UHFFFAOYSA-N
• 131675-32-6

• Inchi： 1S/C12H13NO6/c1-12(10(14)18-2,11(15)19-3)8-4-6-9(7-5-8)13(16)17/h4-7H,1-3H3
• InChI Key： RFISOAYKEOMLCU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 267.074
• Monoisotopic Mass: 267.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų

Additional information on Propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester

Propanedioic Acid, Methyl(4-Nitrophenyl)-, Dimethyl Ester: A Comprehensive Overview

Propanedioic acid, also known as succinic acid, is a four-carbon dicarboxylic acid that plays a significant role in various biochemical pathways. Its derivatives, such as the methyl(4-nitrophenyl)-dimethyl ester, have garnered attention due to their unique chemical properties and potential applications in diverse fields. This compound, with the CAS number 131675-32-6, is a specific derivative that has been studied for its role in material science, pharmaceuticals, and advanced chemical synthesis.

The structure of propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester consists of a succinic acid backbone with two methyl ester groups and a 4-nitrophenyl substituent. The presence of the nitro group introduces unique electronic properties, making this compound highly reactive under certain conditions. Recent studies have explored its use as an intermediate in the synthesis of advanced polymers and high-performance materials. For instance, researchers have demonstrated its ability to form cross-linked networks with enhanced mechanical properties when subjected to thermal or photochemical stimuli.

In the pharmaceutical industry, the dimethyl ester form of propanedioic acid has shown promise as a precursor for drug delivery systems. The ester groups can be selectively cleaved under physiological conditions, releasing succinic acid and other bioactive molecules. This property has led to investigations into its use as a carrier for targeted drug delivery, particularly in cancer therapy. Recent findings suggest that the compound's biocompatibility and controlled release capabilities make it a viable candidate for future clinical applications.

The synthesis of propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester typically involves multi-step organic reactions. Starting from succinic anhydride, the process includes esterification and substitution reactions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements have made the compound more accessible for large-scale production and research purposes.

From an environmental perspective, the biodegradability of this compound has been a topic of interest. Studies indicate that under aerobic conditions, the ester groups can be hydrolyzed by microbial enzymes, leading to the breakdown of the molecule into simpler components. This characteristic is particularly important for applications where eco-friendly materials are required. Researchers are currently exploring ways to enhance its biodegradability further without compromising its functional properties.

In conclusion, propanedioic acid, methyl(4-nitrophenyl)-, dimethyl ester (CAS No. 131675-32-6) is a versatile compound with potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.